Cas no 1340451-05-9 (1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-ol)

• Product Name: 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-ol
• CAS No: 1340451-05-9
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 5573449
• Update Time: 2025-10-28

1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-hydroxy-1-azetidinyl)(4-methyl-1,2,3-thiadiazol-5-yl)-
• 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-ol

• Inchi： 1S/C7H9N3O2S/c1-4-6(13-9-8-4)7(12)10-2-5(11)3-10/h5,11H,2-3H2,1H3
• InChI Key： BLGVTLIQLDJTOB-UHFFFAOYSA-N
• SMILES： C(N1CC(O)C1)(C1SN=NC=1C)=O

Experimental Properties

• Density: 1.553±0.06 g/cm3(Predicted)
• Boiling Point: 422.7±55.0 °C(Predicted)
• pka: 13.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-ol

1-(4-Methyl-1,2,3-Thiadiazole-5-Carbonyl)Azetidin-3-Ol: A Comprehensive Overview

1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-ol (CAS No. 1340451-05-9) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its azetidine ring system, which is a four-membered cyclic amine, and its thiadiazole moiety, a heterocyclic ring containing sulfur and nitrogen atoms. The presence of these functional groups endows the molecule with versatile chemical properties and potential biological activities.

The thiadiazole ring in this compound is a key structural feature that contributes to its reactivity and selectivity in various chemical reactions. Thiadiazoles are known for their ability to act as both electron-deficient and electron-rich systems, depending on the substituents attached. In this case, the 4-methyl substitution on the thiadiazole ring enhances the compound's stability and may influence its electronic properties. The carbonyl group attached to the thiadiazole further increases the molecule's reactivity, making it a valuable intermediate in organic synthesis.

The azetidine ring in 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-ol introduces additional complexity to the molecule. Azetidines are less common than their five-membered counterparts but are known for their unique strain-induced reactivity. The hydroxyl group (-OH) at position 3 of the azetidine ring adds to the compound's functionality, potentially enabling it to participate in hydrogen bonding and other intermolecular interactions. This feature makes it particularly interesting for applications in drug design and materials science.

Recent studies have explored the potential of 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-ol as a precursor for synthesizing bioactive molecules. Researchers have reported that this compound can be used as a building block for constructing more complex structures with potential pharmacological activities. For instance, its ability to undergo nucleophilic addition reactions has been leveraged to synthesize compounds with anti-inflammatory and antioxidant properties.

In addition to its synthetic applications, this compound has shown promise in catalytic processes. The sulfur atom in the thiadiazole ring can act as a Lewis acid site, facilitating various transformations under mild conditions. This property has led to investigations into its use as a catalyst in organic synthesis, particularly in reactions involving carbonyl compounds.

The synthesis of 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-ol involves a multi-step process that typically begins with the preparation of the thiadiazole derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound accurately. These methods have provided insights into its molecular structure and purity, ensuring its reliability for further research and applications.

In conclusion, 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-ol (CAS No. 1340451-05-9) is a versatile compound with significant potential in organic synthesis and pharmacology. Its unique structural features make it a valuable tool for researchers seeking to develop novel materials and bioactive molecules. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in various scientific disciplines.